Cas no 2172459-30-0 (1-cyclopentyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-cyclopentyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172459-30-0
• MF: C₁₀H₁₆N₄S
• MW: 224.325839996338
• CID: 5800297
• PubChem ID: 165597285
• Update Time: 2025-05-25

1-cyclopentyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide
• 2172459-30-0
• EN300-1596517

• Inchi： 1S/C10H16N4S/c1-2-8-9(10(11)15)12-13-14(8)7-5-3-4-6-7/h7H,2-6H2,1H3,(H2,11,15)
• InChI Key： AJNMTSXPRQIJCZ-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CC)N(C2CCCC2)N=N1)N

Computed Properties

• Exact Mass: 224.10956770g/mol
• Monoisotopic Mass: 224.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-cyclopentyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide

Comprehensive Overview of 1-cyclopentyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172459-30-0)

1-cyclopentyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172459-30-0) is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound belongs to the 1,2,3-triazole family, a class of nitrogen-rich heterocycles known for their diverse biological activities and applications in drug discovery. The presence of a carbothioamide moiety further enhances its potential as a versatile building block for pharmaceutical and agrochemical development.

The structural uniqueness of 1-cyclopentyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide lies in its cyclopentyl and ethyl substituents, which contribute to its lipophilicity and metabolic stability. Researchers have explored its role as a precursor in synthesizing more complex molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. Recent studies highlight its relevance in addressing antibiotic resistance, a pressing global health concern, by serving as a scaffold for novel antibacterial compounds.

In the context of green chemistry and sustainable synthesis, 1-cyclopentyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide has been investigated for its compatibility with eco-friendly catalytic systems. The compound's triazole core is often synthesized via click chemistry, a method praised for its efficiency and minimal environmental impact. This aligns with the growing demand for sustainable chemical processes in industrial applications.

From a commercial perspective, CAS No. 2172459-30-0 is of interest to pharmaceutical companies and research institutions focusing on small-molecule drug discovery. Its potential applications span neurodegenerative diseases, cancer therapeutics, and antiviral research, areas that dominate current biomedical inquiries. The compound's mechanism of action often involves modulating protein-protein interactions, a hot topic in precision medicine.

Analytical characterization of 1-cyclopentyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, critical for reproducibility in research. The compound's stability under various pH conditions also makes it a candidate for formulation studies in drug delivery systems.

Beyond pharmaceuticals, 1-cyclopentyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide has niche applications in material science, particularly in the design of functional polymers and coordination complexes. Its ability to act as a ligand for transition metals opens avenues for catalytic applications and smart materials. This multidisciplinary utility underscores its importance in both academic and industrial research.

For researchers sourcing CAS No. 2172459-30-0, quality control is paramount. Reputable suppliers provide detailed certificates of analysis (CoA) to ensure compliance with regulatory standards. Storage recommendations typically include protection from light and moisture to maintain the compound's stability over extended periods.

In summary, 1-cyclopentyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide represents a compelling case study in the intersection of chemistry and biology. Its adaptability to multiple research domains—from drug development to advanced materials—positions it as a valuable asset in contemporary scientific endeavors. Future studies may further elucidate its untapped potential, particularly in emerging fields like proteolysis-targeting chimeras (PROTACs) and bioorthogonal chemistry.